N-(3-acetylphenyl)-2-[(2-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-yl)sulfanyl]acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[(2-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H17N3O3S/c1-10(21)11-4-2-5-12(8-11)18-15(22)9-24-16-13-6-3-7-14(13)19-17(23)20-16/h2,4-5,8H,3,6-7,9H2,1H3,(H,18,22)(H,19,20,23)
• InChI Key: ACFVUZIVPLMKDO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC(=O)NC3=C2CCC3
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

N-(3-acetylphenyl)-2-[(2-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H17N3O3S and its molecular weight is 343.4. The purity is usually 95%.
BenchChem offers high-quality N-(3-acetylphenyl)-2-[(2-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-acetylphenyl)-2-[(2-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystallographic Studies

Crystallographic analyses have been performed on related compounds to understand their molecular conformations and intermolecular interactions. For instance, studies on N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide and its analogs revealed folded conformations and inclination angles between the pyrimidine and benzene rings, highlighting the structural flexibility of these molecules (Subasri et al., 2017).

Vibrational Spectroscopic Signatures

Vibrational spectroscopy, combined with computational approaches, has been used to characterize the molecular structures of compounds like N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide. These studies provide insights into the effects of rehybridization and hyperconjugation on the molecule's stability, offering valuable information for the design of antiviral agents (Jenepha Mary et al., 2022).

Synthetic Methodology

Research has also focused on developing synthetic methodologies for constructing molecules with similar frameworks. For example, the synthesis and characterization of classical and nonclassical analogs of thieno[2,3-d]pyrimidine derivatives have been explored for their potential as dual inhibitors, showcasing the compound's utility in medicinal chemistry (Gangjee et al., 2008).

Quantum Chemical Insights

Quantum chemical studies have provided detailed insights into the molecular structure, electronic interactions, and pharmacokinetic properties of related compounds. These investigations are crucial for understanding the biological activity and potential therapeutic applications of these molecules (Mary et al., 2020).